Cas no 89645-18-1 (3,5-Heptadienenitrile, (Z,E)-)

• Product Name: 3,5-Heptadienenitrile, (Z,E)-
• CAS No: 89645-18-1
• MF: C₇H₉N
• MW: 107.153061628342
• CID: 593723
• PubChem ID: 57022853
• Update Time: 2025-04-19

3,5-Heptadienenitrile, (Z,E)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Heptadienenitrile, (Z,E)-
• hepta-3,5-dienenitrile
• DTXSID30720082
• 89645-18-1

• Inchi： 1S/C7H9N/c1-2-3-4-5-6-7-8/h2-5H,6H2,1H3
• InChI Key： KCTNDIPTIYYUSV-UHFFFAOYSA-N
• SMILES： N#CCC=CC=CC

Computed Properties

• Exact Mass: 107.073499291g/mol
• Monoisotopic Mass: 107.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 23.8Ų